Cas no 1997317-90-4 (Phenyl [1,1'-biphenyl]-3-carboxylate)

• Product Name: Phenyl [1,1'-biphenyl]-3-carboxylate
• CAS No: 1997317-90-4
• MF: C₁₉H₁₄O₂
• MW: 274.313265323639
• CID: 5733494
• PubChem ID: 154718396
• Update Time: 2023-11-01

Phenyl [1,1'-biphenyl]-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1997317-90-4
• Phenyl [1,1'-biphenyl]-3-carboxylate

• Inchi： 1S/C19H14O2/c20-19(21-18-12-5-2-6-13-18)17-11-7-10-16(14-17)15-8-3-1-4-9-15/h1-14H
• InChI Key： KMUAURWQOSKFDI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1=CC=CC(=C1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 274.099379685g/mol
• Monoisotopic Mass: 274.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų